Cas no 29957-90-2 (3-(1-methyl-1H-indol-3-yl)propan-1-ol)

• Product Name: 3-(1-methyl-1H-indol-3-yl)propan-1-ol
• CAS No: 29957-90-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1110506
• PubChem ID: 22735887
• Update Time: 2025-06-13

3-(1-methyl-1H-indol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Indole-3-propanol
• 3-(1-methyl-1H-indol-3-yl)propan-1-ol
• AKOS006313797
• EN300-1841907
• IOOAOMNVZXMJPY-UHFFFAOYSA-N
• 3-(1-methyl-3-indolyl)-1-propanol
• SCHEMBL5635157
• CS-0355271
• 29957-90-2

• Inchi： 1S/C12H15NO/c1-13-9-10(5-4-8-14)11-6-2-3-7-12(11)13/h2-3,6-7,9,14H,4-5,8H2,1H3
• InChI Key： IOOAOMNVZXMJPY-UHFFFAOYSA-N
• SMILES： OCCCC1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 3-(1-methyl-1H-indol-3-yl)propan-1-ol

Professional Introduction to 3-(1-methyl-1H-indol-3-yl)propan-1-ol (CAS No. 29957-90-2)

3-(1-methyl-1H-indol-3-yl)propan-1-ol, chemically designated as CAS No. 29957-90-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a 1-methyl-1H-indol core appended to a propan-1-ol side chain, has garnered considerable attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The 1-methylindole moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Specifically, derivatives of indole have been extensively studied for their potential applications in treating neurological disorders, inflammation, and cancer. The presence of the methyl group at the 1-position of the indole ring enhances its lipophilicity, facilitating better cell membrane penetration and thus improving bioavailability. This feature is particularly crucial in drug design, where optimizing pharmacokinetic properties often dictates the success of a therapeutic candidate.

The propan-1-ol side chain contributes to the compound's solubility and metabolic stability, making it an attractive candidate for further derivatization. The hydroxyl group at the terminal position of the chain can be further functionalized through esterification, etherification, or oxidation reactions, allowing chemists to tailor its properties for specific biological targets. Such modifications have been employed in the synthesis of prodrugs and enzyme inhibitors, where precise control over reactivity and solubility is paramount.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 3-(1-methyl-1H-indol-3-yl)propan-1-ol. Molecular docking studies have identified potential binding interactions with enzymes and receptors involved in metabolic diseases and neurodegenerative disorders. For instance, research has suggested that analogs of this compound may interfere with the activity of monoamine oxidase (MAO), an enzyme implicated in conditions such as depression and Parkinson's disease. These findings underscore the importance of structural diversity in drug discovery.

In vitro studies have also highlighted the compound's potential as an anti-inflammatory agent. The indole core is known to activate nuclear factor erythroid 2–related factor 2 (Nrf2), a transcription factor that regulates antioxidant response genes. This activation leads to increased production of antioxidant proteins, which can mitigate oxidative stress—a key mechanism in chronic inflammatory diseases. Furthermore, preliminary data suggest that 3-(1-methyl-1H-indol-3-yl)propan-1-ol may exhibit inhibitory effects on certain kinases involved in cancer cell proliferation, making it a promising candidate for oncology research.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available precursors such as 3-bromoindole and isopropylmagnesium bromide. Palladium-catalyzed cross-coupling reactions are often employed to construct the indole-propanol linkage efficiently. Advances in catalytic methods have not only improved yield but also reduced environmental impact by minimizing waste generation. Such sustainable practices are increasingly integral to modern pharmaceutical synthesis.

From a regulatory perspective, compounds like 3-(1-methyl-1H-indol-3-yl)propan-1-ol must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm purity and structural integrity. These methods are essential for meeting compliance with international standards set by agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The future direction of research on this compound lies in exploring its derivatives and exploring novel synthetic pathways that enhance yield and scalability. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As computational tools become more sophisticated, virtual screening methods will play an increasingly critical role in identifying lead compounds for further development.

In conclusion, 3-(1-methyl-1H-indol-3-yl)propan-1-ol represents a fascinating example of how structural complexity can be leveraged to develop therapeutically relevant molecules. Its unique combination of pharmacophoric elements makes it a versatile scaffold for drug discovery efforts targeting neurological disorders, inflammation, and cancer. As research progresses, this compound will continue to be a valuable asset in the quest for novel treatments that improve human health.